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Compound of Interest

Compound Name: Oxychlorosene sodium

Cat. No.: B12689818 Get Quote

For Immediate Implementation by Laboratory and Drug Development Professionals

Proper disposal of oxychlorosene sodium, a topical anti-infective agent, is critical to ensure

laboratory safety and environmental protection. This guide provides a detailed, step-by-step

protocol for its safe handling and disposal, designed for researchers, scientists, and drug

development professionals. Adherence to these procedures will help mitigate risks and ensure

compliance with safety regulations.

Oxychlorosene sodium is a complex of the sodium salt of dodecylbenzenesulfonic acid and

hypochlorous acid. In solution, it slowly releases hypochlorous acid, which is responsible for its

germicidal properties.[1][2] The disposal procedure must account for the chemical nature of its

components.

Key Chemical and Hazard Data
To facilitate a clear understanding of the hazards involved, the following table summarizes key

information about oxychlorosene sodium and its related components.
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Property Information

Chemical Name Oxychlorosene sodium[3]

Synonyms Clorpactin WCS-90[1]

Chemical Formula C₂₀H₃₄ClNaO₄S[3]

Primary Hazards

Corrosive, causes severe skin burns and eye

damage.[4] May be harmful if swallowed or

inhaled.[4]

Environmental Hazards

Very toxic to aquatic life with long-lasting effects.

[4][5] Chlorine-based disinfectants can form

harmful disinfection by-products (DBPs) in

wastewater.[6][7]

Incompatibilities
Do not mix with acids.[5] Store away from other

materials.[4]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended procedure for the disposal of oxychlorosene sodium.

It is imperative to consult your institution's specific safety guidelines and local regulations in

conjunction with these instructions.

Personnel Protective Equipment (PPE) Required:

Tight-sealing safety goggles or face shield

Chemical-resistant gloves (impervious)

Long-sleeved clothing and a chemical-resistant apron

Materials Required:

Sealable, leak-proof plastic container
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Inert absorbent material (e.g., sand, cat litter, or commercial absorbent)

Designated hazardous waste container

Procedure:

Preparation of Unused or Expired Oxychlorosene Sodium Powder:

Do not dispose of the dry powder directly.

Carefully open the container in a well-ventilated area to avoid inhaling any airborne

powder.

Neutralization of Small Spills:

For small spills of oxychlorosene sodium solutions, absorb the liquid with an inert

material.

Place the absorbent material into a sealable plastic bag or container.

Disposal of Unused Solutions and Contaminated Materials:

Do NOT pour oxychlorosene sodium solutions down the drain. This is to prevent the

release of chlorine-based compounds into the aquatic environment.[6][7]

For disposal of unused or expired solutions, mix the liquid with an equal amount of an inert

absorbent material in a suitable container.[8][9][10]

Seal the container to prevent leakage.[8][9][10]

Final Disposal:

Place the sealed container with the absorbed oxychlorosene sodium into a designated

hazardous waste container.

The waste must be disposed of through an approved waste disposal plant or licensed

medical waste incinerator.[4][11][12]
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Scratch out all personal or identifying information on the original product label before

disposing of the empty container.[9][10]

Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean and decontaminate the work area where the disposal procedure was carried out.

Logical Workflow for Oxychlorosene Sodium
Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of oxychlorosene sodium.
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Oxychlorosene Sodium Disposal Workflow

Start: Identify Oxychlorosene Sodium for Disposal

Don Appropriate PPE
(Goggles, Gloves, Apron)
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Place Sealed Container in
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and Wash Hands

End
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Caption: Decision workflow for the safe disposal of oxychlorosene sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oxychlorosene sodium CAS#: 52906-84-0 [amp.chemicalbook.com]

2. What evidence supports the use of Clorpactin (sodium oxychlorosene) for the treatment of
urinary tract infections? | Drug Information Group | University of Illinois Chicago
[dig.pharmacy.uic.edu]

3. Oxychlorosene Sodium | C20H34ClNaO4S | CID 91663266 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. images.thdstatic.com [images.thdstatic.com]

5. fishersci.com [fishersci.com]

6. Health effects of sodium hypochlorite: review of published case reports - PMC
[pmc.ncbi.nlm.nih.gov]

7. Environmental impacts of the widespread use of chlorine-based disinfectants during the
COVID-19 pandemic - PMC [pmc.ncbi.nlm.nih.gov]

8. Medicine: Proper Disposal [nationwidechildrens.org]

9. dea.gov [dea.gov]

10. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

11. sfenvironment.org [sfenvironment.org]

12. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Oxychlorosene Sodium Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12689818#oxychlorosene-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12689818?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB52521386_EN.htm
https://dig.pharmacy.uic.edu/faqs/2021-2/february-2021-faqs/what-evidence-supports-the-use-of-clorpactin-sodium-oxychlorosene-for-the-treatment-of-urinary-tract-infections/
https://dig.pharmacy.uic.edu/faqs/2021-2/february-2021-faqs/what-evidence-supports-the-use-of-clorpactin-sodium-oxychlorosene-for-the-treatment-of-urinary-tract-infections/
https://dig.pharmacy.uic.edu/faqs/2021-2/february-2021-faqs/what-evidence-supports-the-use-of-clorpactin-sodium-oxychlorosene-for-the-treatment-of-urinary-tract-infections/
https://pubchem.ncbi.nlm.nih.gov/compound/Oxychlorosene-Sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Oxychlorosene-Sodium
https://images.thdstatic.com/catalog/pdfImages/4f/4f35a7be-4913-4dba-8a2e-871a741898ca.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25552.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9058106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9058106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8799444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8799444/
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.sfenvironment.org/files/fliers/files/overviewmedicinedisposalproducts_21april2017.pdf
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b12689818#oxychlorosene-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b12689818#oxychlorosene-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b12689818#oxychlorosene-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b12689818#oxychlorosene-sodium-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12689818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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